Einecs 269-417-5

Specification

• CAS No.: 68239-04-3
• Molecular Formula: C22H42B2F6N2O
• Molecular Weight: 486.2 g/mol
• IUPAC Name: 2-[2-[(E)-heptadec-8-enyl]-4,5-dihydroimidazol-1-yl]ethanol;trifluoroborane
• Standard InChI: InChI=1S/C22H42N2O.2BF3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-23-18-19-24(22)20-21-25;2*2-1(3)4/h9-10,25H,2-8,11-21H2,1H3;;/b10-9+
• Standard InChI Key: SLVFAJJSUDXPLS-TTWKNDKESA-N
• Isomeric SMILES: B(F)(F)F.B(F)(F)F.CCCCCCCC/C=C/CCCCCCCC1=NCCN1CCO
• Canonical SMILES: B(F)(F)F.B(F)(F)F.CCCCCCCCC=CCCCCCCCC1=NCCN1CCO

Introduction

Regulatory Classification of EINECS 269-417-5

EINECS and the EC Inventory

EINECS 269-417-5 is part of the EC Inventory, a consolidated list comprising three distinct registries:

• EINECS: Catalogues substances commercially available in the EU between 1 January 1971 and 18 September 1981.

• ELINCS: Lists substances notified under the Dangerous Substances Directive after September 1981.

• NLP: Encompasses substances reclassified as non-polymers after regulatory revisions in 1992.

The EC Inventory contains 106,212 unique substances, with EINECS entries like 269-417-5 classified as phase-in substances under REACH, necessitating compliance with registration, evaluation, and authorization protocols.

Table 1: Composition of the EC Inventory

Registry	Scope Period	Substance Count	REACH Classification
EINECS	1971–1981	~100,000	Phase-in substances
ELINCS	Post-1981 notifications	~4,800	Non-phase-in substances
NLP	1981–1993	~700	Reclassified polymers

REACH Regulation and Compliance Obligations

Registration Requirements

Under REACH, manufacturers or importers of EINECS 269-417-5 in quantities exceeding 1 tonne annually must submit a registration dossier to ECHA. This dossier includes:

• Chemical identity: EC number, CAS number (if available), and molecular formula.

• Hazard data: Toxicity, ecotoxicity, and physicochemical properties.

• Risk management measures: Safe use guidelines and exposure controls.

As of December 2024, ECHA CHEM—a refreshed database—provides updated REACH registration data, though 1,360 dossiers remain temporarily unavailable due to technical issues.

Data Availability and Research Gaps

Compliance and Risk Management

Obligations for Downstream Users

Companies handling EINECS 269-417-5 must:

• Monitor SVHC updates: Rapid inclusion in the Candidate List could trigger Article 33 obligations (e.g., consumer notifications).

• Implement SDS enhancements: Safety Data Sheets must reflect the latest hazard classifications.

Regulatory Trends and Future Outlook

The EU’s Chemicals Strategy for Sustainability may prioritize EINECS substances for re-evaluation under stricter hazard criteria, particularly those with persistent, bioaccumulative, or toxic (PBT) properties. Proactive substitution with safer alternatives is recommended for high-risk applications.